N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H14N2OS/c1-20-15-5-3-2-4-14(15)16(19)18-13-8-6-12(7-9-13)10-11-17/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: OBHIVUCUKPTDKW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide, also known as CTM-3, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it a topic of interest for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors. N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell proliferation and apoptosis. N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of dopamine neurotransmission.
Biochemical and Physiological Effects:
N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to induce apoptosis by activating caspase-3 and caspase-9. N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has also been shown to inhibit cell proliferation by downregulating the expression of cyclin D1 and upregulating the expression of p21. In neurodegenerative diseases, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to protect neurons from oxidative stress and inflammation. In the immune system, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to modulate the activity of T cells and B cells, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide in lab experiments is its ability to selectively target certain enzymes and receptors, making it a useful tool for studying their functions. Another advantage is its ability to induce apoptosis and inhibit cell proliferation in cancer cells, making it a potential therapeutic agent for cancer treatment. However, one of the limitations of using N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other therapeutic agents for cancer treatment. In addition, further studies are needed to determine its safety and efficacy for use in humans.
In conclusion, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide is a chemical compound that has shown promising results in various scientific research areas, making it a topic of interest for researchers. Its selective targeting of certain enzymes and receptors, ability to induce apoptosis and inhibit cell proliferation in cancer cells, and potential use in treating neurodegenerative diseases and autoimmune diseases make it a valuable tool for scientific research. However, further studies are needed to fully understand its mechanism of action and determine its safety and efficacy for use in humans.

Synthesis Methods

N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide can be synthesized using a multistep process starting from 2-chloro-N-(4-cyanomethylphenyl)acetamide. The first step involves the reaction of 2-chloro-N-(4-cyanomethylphenyl)acetamide with sodium methoxide, which results in the formation of 2-(methylthio)-N-(4-cyanomethylphenyl)acetamide. This intermediate compound is then reacted with 2-chlorobenzoyl chloride in the presence of a base to yield N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been studied for its potential applications in various scientific research areas, including cancer research, neuroscience, and immunology. In cancer research, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroscience, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, N-[4-(cyanomethyl)phenyl]-2-(methylthio)benzamide has been shown to modulate the immune response, making it a potential therapeutic agent for autoimmune diseases.